Cas no 38767-72-5 (4-amino-1,2-dihydropyridin-2-one)

4-Amino-1,2-dihydropyridin-2-one is a heterocyclic compound featuring a pyridinone core with an amino substituent at the 4-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dihydropyridinone scaffold is particularly useful in constructing biologically active molecules, including potential kinase inhibitors and antimicrobial agents. The amino group enhances its versatility in further functionalization, enabling the introduction of diverse pharmacophores. The compound’s stability under mild conditions and compatibility with common synthetic methodologies further underscore its utility in medicinal chemistry research. Its well-defined chemical properties facilitate precise modifications, supporting the development of novel therapeutic candidates.
4-amino-1,2-dihydropyridin-2-one structure
38767-72-5 structure
Product Name:4-amino-1,2-dihydropyridin-2-one
CAS No:38767-72-5
MF:C5H6N2O
MW:110.11394071579
MDL:MFCD09832889
CID:54913
PubChem ID:573530
Update Time:2025-06-07

4-amino-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Aminopyridin-2-ol
    • 4-Amino-2-hydroxypyridine
    • 4-Amino-2-pyridone
    • 4-AMINO-PYRIDIN-2-OL
    • 4-Aminopyridin-2(1H)-one
    • 4-Amino-1H-pyridin-2-one
    • 4-Pyridinamine,2-Hydroxy
    • 2-Hydroxy-4-aMinopyridine
    • 3-DEAZACYTOSINE
    • 4-Amino-2-hydroxy prydine
    • 4-Amino-2-oxo-1,2-dihydropyridine
    • 4-AMino-2-pyridinol
    • 4-amino-1,2-dihydropyridin-2-one
    • 2(1H)-Pyridinone, 4-amino-
    • SBQVQYPJWLJRQT-UHFFFAOYSA-N
    • 4-Amino-2(1H)-pyridinone
    • 2(1H)-Pyridinone,4-amino-
    • zlchem 103
    • PubChem6648
    • 4-Amino-2(1H)-pyridone
    • KSC497M7L
    • 4-Aminopyridin-2(1H);-one
    • 2-PYRID
    • 2-PYRIDINOL, 4-AMINO-
    • Z
    • 4-Aminopyridin-2(1H)-one, 95%
    • 59315-45-6
    • PB15716
    • MFCD09832889
    • CS-0005490
    • Methyl?3-(1-piperazinyl)benzoate
    • SCHEMBL222661
    • P10774
    • AKOS005199008
    • 3-Deazacytosine 4-Amino-2-pyridone;4-Amino-pyridin-2-ol
    • MFCD02682913
    • 38767-72-5
    • Z851811376
    • FT-0617465
    • DTXSID30959572
    • SY020837
    • TS-01535
    • AC-23230
    • AMY16011
    • A869225
    • 4-Amino-2-hydroxypyridine, AldrichCPR
    • J-514457
    • 2-Pyridinol,4-amino-(7CI,9CI)
    • EN300-96259
    • A23276
    • AKOS015910075
    • SB10030
    • pyridine, 4-amino-2-hydroxy-
    • CHEBI:229398
    • BBL102350
    • DB-011265
    • STL556150
    • DB-113139
    • MDL： MFCD09832889
    • Inchi： 1S/C5H6N2O/c6-4-1-2-7-5(8)3-4/h1-3H,(H3,6,7,8)
    • InChI Key： SBQVQYPJWLJRQT-UHFFFAOYSA-N
    • SMILES： O=C1C=C(C=CN1)N

Computed Properties

  • Exact Mass: 110.04800
  • Monoisotopic Mass: 110.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1
  • XLogP3: -0.8

Experimental Properties

  • Density: 1.208
  • Boiling Point: 310.7 ºC at 760 mmHg
  • Flash Point: 141.7 ºC
  • PSA: 59.14000
  • LogP: 0.95060

4-amino-1,2-dihydropyridin-2-one Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

4-amino-1,2-dihydropyridin-2-one Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-amino-1,2-dihydropyridin-2-one Production Method

4-amino-1,2-dihydropyridin-2-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:38767-72-5)4-amino-1,2-dihydropyridin-2-one
Order Number:A23276
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:15
Price ($):392.0
Email:sales@amadischem.com

4-amino-1,2-dihydropyridin-2-one Related Literature

  • 1. Ionization constants of heterocyclic substances. Part IX. Protonation of aminopyridones and aminopyrimidones
    G. B. Barlin,W. Pfleiderer J. Chem. Soc. B 1971 1425

38767-72-5 (4-amino-1,2-dihydropyridin-2-one) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:38767-72-5)4-amino-1,2-dihydropyridin-2-one
A23276
Purity:99%
Quantity:100g
Price ($):392.0
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